ethyl 3-benzyl-1-methyl-2-oxo-4H-quinoline-3-carboxylate
Overview
Description
Ethyl 3-benzyl-1-methyl-2-oxo-4H-quinoline-3-carboxylate is a chemical compound that belongs to the class of quinolones . Quinolones are valuable in drug research and development due to their interesting pharmaceutical and biological activities . They are used in the synthesis of related four-membered to seven-membered heterocycles, most of which show unique biological activities .
Synthesis Analysis
The synthesis of this compound involves the use of various synthetic approaches . For instance, one method involves the reaction of 3-acetyl or 3-benzoyl-4-hydroxy-1-methylquinolin-2 (1 H )-one with hydroxylamine or hydroxylamine hydrochloride in ethylene glycol . This affords three regioisomeric oxazoloquinolones . Another method involves the use of an Ugi-type multicomponent condensation through a Smiles rearrangement .Molecular Structure Analysis
The molecular structure of this compound is unique due to its roles in natural and synthetic chemistry and its biologically and pharmacological activities . Quinolin-2,4-dione, a related compound, displays different tautomeric forms between the carbonyl groups, CH 2 -3 and NH of the quinoline moiety . X-ray structure analyses of numerous compounds of that class have shown that the structure of 1B is the most common form .Chemical Reactions Analysis
The chemical reactions involving this compound are diverse and interesting . For example, the reaction of 3-acetyl or 3-benzoyl-4-hydroxy-1-methylquinolin-2 (1 H )-one with hydroxylamine or hydroxylamine hydrochloride in ethylene glycol affords three regioisomeric oxazoloquinolones . These different isomers were analyzed by multinuclear NMR spectroscopy .Scientific Research Applications
Pharmaceutical Research and Drug Development
This compound is a valuable intermediate in the synthesis of various pharmaceutical agents. Its quinoline core is a common motif in drugs with diverse therapeutic applications, including antimalarial, antibacterial, and anticancer agents . The modification of the quinoline structure allows for the development of novel compounds with potential as lead structures in drug discovery.
Synthesis of Heterocyclic Compounds
The quinoline derivative serves as a precursor in the synthesis of heterocyclic compounds. These heterocycles are often found in compounds with significant biological activities and are used in the development of new medications .
Biological Activity Studies
Researchers utilize this compound to study its biological activity, particularly its interaction with various enzymes and receptors. This can lead to the discovery of new biological pathways and targets for therapeutic intervention .
Material Science
In material science, the compound’s structural features may be explored for the development of organic electronic materials due to the conjugated system present in the quinoline ring .
Analytical Chemistry
As an analytical standard, this compound can be used to calibrate instruments or validate methods in the quantification and detection of similar compounds in complex mixtures .
Chemical Education
In educational settings, the compound can be used to demonstrate various chemical reactions and synthetic strategies, helping students understand the practical applications of organic chemistry .
Agricultural Chemistry
The quinoline derivative could be investigated for its potential use in agricultural chemistry, possibly as a precursor for the synthesis of herbicides or pesticides .
Environmental Studies
In environmental studies, the compound’s degradation products and their impact on ecosystems can be researched. This is crucial for assessing the environmental safety of chemicals derived from this compound .
properties
IUPAC Name |
ethyl 3-benzyl-1-methyl-2-oxo-4H-quinoline-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21NO3/c1-3-24-19(23)20(13-15-9-5-4-6-10-15)14-16-11-7-8-12-17(16)21(2)18(20)22/h4-12H,3,13-14H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DHDRQDSGWHFFSQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1(CC2=CC=CC=C2N(C1=O)C)CC3=CC=CC=C3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 3-benzyl-1-methyl-2-oxo-1,2,3,4-tetrahydro-3-quinolinecarboxylate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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